Cas no 646059-98-5 (3-Picenamine)

3-Picenamine structure
3-Picenamine structure
Product Name:3-Picenamine
CAS No:646059-98-5
MF:C22H15N
MW:293.361205339432
CID:421571
PubChem ID:60042396
Update Time:2025-04-19

3-Picenamine Chemical and Physical Properties

Names and Identifiers

    • 3-Picenamine
    • picen-3-amine
    • 646059-98-5
    • DTXSID10733534
    • SCHEMBL6426697
    • Inchi: 1S/C22H15N/c23-16-7-10-18-15(13-16)6-9-22-20(18)12-11-19-17-4-2-1-3-14(17)5-8-21(19)22/h1-13H,23H2
    • InChI Key: NSJJPJYWWKAYMQ-UHFFFAOYSA-N
    • SMILES: NC1C=CC2=C(C=1)C=CC1C2=CC=C2C3C=CC=CC=3C=CC=12

Computed Properties

  • Exact Mass: 293.12055
  • Monoisotopic Mass: 293.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02
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